Cas no 2580201-53-0 (3-(5-chloro-2-fluoropyridin-3-yl)prop-2-yn-1-amine hydrochloride)

• Product Name: 3-(5-chloro-2-fluoropyridin-3-yl)prop-2-yn-1-amine hydrochloride
• CAS No: 2580201-53-0
• MF: C₈H₇Cl₂FN₂
• MW: 221.05898308754
• MDL: MFCD33020239
• CID: 5660398
• PubChem ID: 155858652
• Update Time: 2025-05-22

3-(5-chloro-2-fluoropyridin-3-yl)prop-2-yn-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(5-Chloro-2-fluoropyridin-3-yl)prop-2-yn-1-amine;hydrochloride
• EN300-27708178
• 2580201-53-0
• 3-(5-chloro-2-fluoropyridin-3-yl)prop-2-yn-1-amine hydrochloride

• MDL： MFCD33020239
• Inchi： 1S/C8H6ClFN2.ClH/c9-7-4-6(2-1-3-11)8(10)12-5-7;/h4-5H,3,11H2;1H
• InChI Key： SKCJMQPHGKTUBT-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(C#CCN)=C1)F.Cl

Computed Properties

• Exact Mass: 219.9970318g/mol
• Monoisotopic Mass: 219.9970318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-(5-chloro-2-fluoropyridin-3-yl)prop-2-yn-1-amine hydrochloride

3-(5-Chloro-2-Fluoropyridin-3-yl)Prop-2-yn-1-Amine Hydrochloride: A Comprehensive Overview

The compound 3-(5-chloro-2-fluoropyridin-3-yl)prop-2-yn-1-amine hydrochloride (CAS No. 2580201-53-0) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a pyridine ring substituted with chlorine and fluorine atoms, a propargylamine group, and a hydrochloride counterion. Its molecular formula is C8H6ClFNO, and its molecular weight is approximately 197.64 g/mol.

The synthesis of 3-(5-chloro-2-fluoropyridin-3-yl)prop-2-yn-1-amine hydrochloride involves advanced organic chemistry techniques, including nucleophilic substitution and acid-base neutralization. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality.

One of the most intriguing aspects of this compound is its pharmacological activity. Preclinical studies have demonstrated that 3-(5-chloro-2-fluoropyridin-3-yl)propargylamine hydrochloride exhibits potent inhibitory effects on certain enzyme targets, making it a promising candidate for drug development. In particular, its ability to modulate kinase activity has drawn significant attention in the field of oncology. Recent findings suggest that this compound could serve as a lead molecule for designing novel anti-cancer therapies.

Moreover, the compound's stability under various environmental conditions has been thoroughly investigated. Studies have shown that 3-(5-chloro-pyridinyl)propargylamine hydrochloride remains stable at room temperature and under neutral pH conditions, which is crucial for its potential use in pharmaceutical formulations. However, exposure to strong oxidizing agents or extreme temperatures may lead to decomposition, highlighting the need for careful handling during storage and transportation.

In terms of applications, 3-(5-chloro-pyridinyl)propargylamine hydrochloride has shown promise in materials science as well. Its ability to form stable covalent bonds with other functional groups makes it an attractive building block for constructing advanced materials, such as polymer networks or nanocomposites. Recent research has explored its use in creating stimuli-responsive materials that can undergo structural changes in response to external stimuli like light or temperature.

Another area where this compound has gained traction is in the field of catalysis. The presence of electron-withdrawing groups on the pyridine ring enhances the compound's ability to act as a Lewis base, making it a potential candidate for catalyzing various organic transformations. For example, studies have demonstrated its effectiveness in promoting asymmetric synthesis reactions, which are critical for producing enantiomerically pure compounds.

From an environmental perspective, the ecological impact of 3-(5-chloro-pyridinyl)propargylamine hydrochloride has been a topic of recent research interest. Assessments indicate that the compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further studies are required to fully understand its long-term effects on ecosystems and to develop safe disposal methods.

In conclusion, 3-(5-chloro-pyridinyl)propargylamine hydrochloride (CAS No. 2580201-53-) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with its favorable pharmacological and physical properties, positions it as a valuable tool for advancing research and development efforts in fields ranging from drug discovery to materials science.